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Compound of Interest

Compound Name: 2-Sulfoethyl methacrylate

Cat. No.: B089208 Get Quote

An In-depth Technical Guide to 2-Sulfoethyl Methacrylate for Researchers and Drug

Development Professionals

This guide provides a comprehensive overview of 2-Sulfoethyl Methacrylate (SEMA), a

functional monomer of significant interest in the fields of polymer chemistry, materials science,

and drug delivery. We will delve into its chemical structure, physicochemical properties, and

key experimental protocols relevant to its application in research and development.

Chemical Structure and Identification
2-Sulfoethyl methacrylate is a unique monomer that combines a polymerizable methacrylate

group with a strongly acidic and hydrophilic sulfonic acid group.[1] This dual functionality allows

for its incorporation into polymer backbones, imparting ionic character and hydrophilicity to the

resulting materials.[2]

Chemical Structure of 2-Sulfoethyl Methacrylate (SEMA)

Caption: Chemical structure of 2-Sulfoethyl Methacrylate.
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Identifier Value

IUPAC Name
2-(2-methylprop-2-
enoyloxy)ethanesulfonic acid

CAS Number 10595-80-9

Molecular Formula C₆H₁₀O₅S[3][4]

Canonical SMILES CC(=C)C(=O)OCCS(=O)(=O)O

InChI
InChI=1S/C6H10O5S/c1-5(2)6(7)11-3-4-

12(8,9)10/h1,3-4H2,2H3,(H,8,9,10)

| Synonyms | SEMA, 2-(Methacryloyloxy)ethanesulfonic acid, Sulfoethyl methacrylate |

Physicochemical Properties
The properties of SEMA are largely dictated by its methacrylate and sulfonic acid

functionalities. The sulfonic acid group, in particular, confers high polarity and water solubility.

Table of Physicochemical Properties
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Property Value Test Condition

Molecular Weight 194.21 g/mol

Appearance Liquid

Density 1.324 g/cm³ 25°C

Boiling Point 193.7°C at 101,325 Pa

Flash Point 142°C

Refractive Index 1.4772 25°C

pKa (Predicted) 1.04 ± 0.50

Water Solubility 1 g/L 20°C

Solubility in Organic Solvents 1000 g/L 20°C

Vapor Pressure 0.017 Pa 25°C

| LogP | -2.3 | 24°C |

Data sourced from[5].

Experimental Protocols
This section outlines key experimental procedures for the synthesis, polymerization, and

characterization of SEMA and its polymers, which are fundamental for their application in drug

delivery systems.

Synthesis of 2-Sulfoethyl Methacrylate Sodium Salt
A common method for synthesizing SEMA involves the reaction of a methacrylic acid derivative

with a salt of isethionic acid. The following is a representative protocol adapted from the

literature for the synthesis of the sodium salt of SEMA.

Workflow for SEMA Synthesis and Polymerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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